Cas no 61290-96-8 ((1-isothiocyanatobutyl)benzene)

(1-isothiocyanatobutyl)benzene structure
61290-96-8 structure
Product Name:(1-isothiocyanatobutyl)benzene
CAS No:61290-96-8
MF:C11H13NS
MW:191.29262137413
MDL:MFCD25965348
CID:485648
PubChem ID:12622910
Update Time:2025-04-19

(1-isothiocyanatobutyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, (1-isothiocyanatobutyl)-
    • 1-isothiocyanatobutylbenzene
    • (1-isothiocyanatobutyl)benzene
    • EN300-8300184
    • 61290-96-8
    • DTXSID50504684
    • SCHEMBL1526826
    • MDL: MFCD25965348
    • Inchi: 1S/C11H13NS/c1-2-6-11(12-9-13)10-7-4-3-5-8-10/h3-5,7-8,11H,2,6H2,1H3
    • InChI Key: SOAHXJQSCRAWRP-UHFFFAOYSA-N
    • SMILES: S=C=NC(C1C=CC=CC=1)CCC

Computed Properties

  • Exact Mass: 191.07699
  • Monoisotopic Mass: 191.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 12.36

(1-isothiocyanatobutyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1219591-10g
Benzene, (1-isothiocyanatobutyl)-
61290-96-8 95%
10g
$3995 2024-07-28
Enamine
EN300-8300184-1g
(1-isothiocyanatobutyl)benzene
61290-96-8 95%
1g
$499.0 2023-09-02
Enamine
EN300-8300184-5g
(1-isothiocyanatobutyl)benzene
61290-96-8 95%
5g
$1448.0 2023-09-02
Enamine
EN300-8300184-10g
(1-isothiocyanatobutyl)benzene
61290-96-8 95%
10g
$2146.0 2023-09-02
Enamine
EN300-8300184-0.05g
(1-isothiocyanatobutyl)benzene
61290-96-8 95%
0.05g
$94.0 2024-05-21
Enamine
EN300-8300184-0.1g
(1-isothiocyanatobutyl)benzene
61290-96-8 95%
0.1g
$140.0 2024-05-21
Enamine
EN300-8300184-0.25g
(1-isothiocyanatobutyl)benzene
61290-96-8 95%
0.25g
$200.0 2024-05-21
Enamine
EN300-8300184-0.5g
(1-isothiocyanatobutyl)benzene
61290-96-8 95%
0.5g
$374.0 2024-05-21
Enamine
EN300-8300184-1.0g
(1-isothiocyanatobutyl)benzene
61290-96-8 95%
1.0g
$499.0 2024-05-21
Enamine
EN300-8300184-2.5g
(1-isothiocyanatobutyl)benzene
61290-96-8 95%
2.5g
$978.0 2024-05-21
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd